molecular formula C23H21N5O2 B11618098 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide CAS No. 510761-34-9

6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Cat. No.: B11618098
CAS No.: 510761-34-9
M. Wt: 399.4 g/mol
InChI Key: KOFMDVVOBPGWTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex tricyclic molecule featuring a fused 1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include an imino (NH) group at position 6, a ketone (oxo) at position 2, and a carboxamide moiety at position 5. Substituents include a 1-phenylethyl group (N-linked) and a prop-2-enyl (allyl) group at position 6. The tricyclic framework and hybrid aromatic/heterocyclic system may confer unique physicochemical properties, such as enhanced stability or target binding affinity compared to simpler analogues.

Properties

CAS No.

510761-34-9

Molecular Formula

C23H21N5O2

Molecular Weight

399.4 g/mol

IUPAC Name

6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

InChI

InChI=1S/C23H21N5O2/c1-3-12-28-20(24)17(22(29)25-15(2)16-9-5-4-6-10-16)14-18-21(28)26-19-11-7-8-13-27(19)23(18)30/h3-11,13-15,24H,1,12H2,2H3,(H,25,29)

InChI Key

KOFMDVVOBPGWTF-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=C1)NC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC=C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, starting from simpler organic moleculesSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the reaction outcome .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, such as drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Bicyclic β-Lactam Antibiotics

Compounds such as (6R,7S)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid () share a bicyclic β-lactam core, critical for antibiotic activity. In contrast, the target compound features a tricyclic system lacking the β-lactam ring, which may preclude antibacterial mechanisms reliant on penicillin-binding protein inhibition.

Parameter Target Compound Bicyclic β-Lactam (e.g., )
Core Structure 1,7,9-Triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene 5-Thia-1-azabicyclo[4.2.0]oct-2-ene (β-lactam fused with thiazolidine)
Key Functional Groups Imino, oxo, carboxamide, allyl, phenylethyl β-Lactam, thiadiazole-thioether, tetrazole
Bioactivity Undetermined (inferred potential via structural complexity) Antibacterial (inhibits cell wall synthesis)
Synthesis Complexity High (multi-step cyclization, functionalization) Moderate (semisynthetic modification of cephalosporin core)

Spirocyclic Oxa-Aza Derivatives

Spiro compounds like 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione () exhibit spirocyclic architectures with oxa-aza rings. Unlike the target compound’s fused tricyclic system, these derivatives rely on spiro junctions for conformational rigidity.

Functional Group and Reactivity Analysis

  • Carboxamide Group : Present in both the target compound and β-lactam antibiotics (e.g., ’s pivalamido group). This moiety often participates in hydrogen bonding, critical for target engagement.
  • Phenylethyl Group: Enhances aromatic π-π stacking interactions, contrasting with ’s polar dimethylamino-phenyl group.

Research Findings and Implications

  • Structural Uniqueness: The tricyclic core distinguishes the target compound from bicyclic β-lactams and spirocyclic derivatives, suggesting novel mechanisms of action.
  • Synthetic Challenges : High ring strain and functional group diversity may complicate large-scale synthesis, necessitating optimized catalytic methods.
  • Potential Applications: While β-lactams target bacterial enzymes, the target’s structure implies possible kinase or protease inhibition, warranting further biochemical screening.

Biological Activity

The compound 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule belonging to the class of triazatricyclo compounds. Its unique structural features and functional groups confer significant biological activities that are of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

This compound is characterized by a tricyclic structure integrating nitrogen atoms and various functional groups such as imino, carbonyl, and carboxamide functionalities. The molecular formula is C20H17N5O2C_{20}H_{17}N_5O_2, with a molecular weight of approximately 377.46 g/mol.

Biological Activity

Research indicates that compounds similar to 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl exhibit a range of biological activities including:

  • Anticancer Properties : Preliminary studies suggest that this compound may possess anticancer activity through mechanisms such as apoptosis induction and inhibition of cancer cell proliferation.
  • Antimicrobial Effects : The presence of the imino group enhances its potential as an antimicrobial agent against various pathogens.
  • Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which can be beneficial for therapeutic applications.

Summary of Biological Activities

Activity TypeMechanism of ActionReferences
AnticancerInduction of apoptosis and cell cycle arrest
AntimicrobialInhibition of bacterial growth
Enzyme InhibitionCompetitive inhibition of metabolic enzymes

Case Studies

  • Anticancer Study : A study conducted on a series of triazatricyclo compounds demonstrated that derivatives similar to 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl showed significant cytotoxic effects on breast cancer cell lines (MCF-7) with IC50 values in the micromolar range.
  • Antimicrobial Testing : Another investigation assessed the antimicrobial activity against Gram-positive and Gram-negative bacteria. Results indicated that the compound exhibited notable inhibitory effects on Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibiotics.

The mechanisms by which 6-imino-2-oxo-N-(1-phenylethyl)-7-prop-2-enyl exerts its biological effects include:

  • Interaction with DNA : The compound may intercalate into DNA, disrupting replication and transcription processes.
  • Modulation of Signaling Pathways : It may influence key signaling pathways involved in cell survival and proliferation.

Synthesis and Modification

The synthesis typically involves multi-step organic reactions that allow for the introduction of various substituents to enhance biological activity. Common synthetic routes include:

  • Biginelli Reaction : This reaction combines aldehydes, β-keto esters, and urea or thiourea to form dihydropyrimidine derivatives.
  • Oxidation and Reduction Reactions : These reactions can modify functional groups to improve solubility or reactivity.

Summary of Synthetic Routes

Reaction TypeDescription
Biginelli ReactionFormation of dihydropyrimidines
OxidationIntroduction of additional functional groups
ReductionConversion of oxo groups to hydroxyl groups

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.